![molecular formula C11H16O4 B3028157 3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 1638765-30-6](/img/structure/B3028157.png)
3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
“3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a chemical compound with the molecular formula C11H17NO4 . It is used as an intermediate for the preparation of heteroaryldihydropyrimidine derivatives, which are applied for the treatment of hepatitis B infections .
Molecular Structure Analysis
The molecular structure of “3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is complex due to the presence of a bicyclic system and a carboxylic acid group . Unfortunately, the search results do not provide a detailed analysis of the molecular structure.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid” include a molecular weight of 227.257 Da , a density of 1.3±0.1 g/cm3 , a boiling point of 370.4±41.0 °C at 760 mmHg , and a flash point of 177.8±27.6 °C .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Intermediate for Heteroaryldihydropyrimidine Derivatives : 3-[(tert-Butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid serves as an intermediate in the synthesis of heteroaryldihydropyrimidine derivatives. These derivatives have been investigated for their potential applications in treating hepatitis B infections .
Peptide Synthesis and Protection
- Boc (tert-Butoxycarbonyl) Protection Group : The compound is commonly used as a protecting group in peptide synthesis. The Boc group shields the amino group during peptide chain elongation, allowing selective deprotection at a later stage .
Solid-Phase Peptide Synthesis (SPPS)
- Resin-Bound Boc Strategy : Researchers employ 3-[(tert-Butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid in solid-phase peptide synthesis. The Boc strategy facilitates stepwise peptide assembly on a solid support, enabling efficient and controlled synthesis of peptides .
NMR Spectroscopy
- Structural Characterization : The compound’s NMR spectra confirm its structure, aiding in the determination of molecular connectivity and stereochemistry .
Chemical Biology and Bioconjugation
- Bioorthogonal Chemistry : Researchers use the Boc group for bioorthogonal reactions, allowing selective modification of biomolecules without interfering with native cellular processes .
Materials Science
- Functionalized Polymers : The compound’s functional groups can be incorporated into polymer structures, potentially enhancing material properties or enabling specific interactions .
Organic Synthesis
- Building Block for Novel Molecules : Chemists utilize 3-[(tert-Butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid as a building block in the synthesis of diverse organic compounds .
Chemical Education and Research
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate for the preparation of heteroaryldihydropyrimidine derivatives , which are applied for the treatment of hepatitis B infections .
Mode of Action
Given its use as an intermediate in the synthesis of heteroaryldihydropyrimidine derivatives , it can be inferred that it plays a crucial role in the formation of these derivatives, which are known to have antiviral properties .
Biochemical Pathways
As an intermediate in the synthesis of heteroaryldihydropyrimidine derivatives , it likely contributes to the pathways these derivatives affect, which include the inhibition of viral replication in hepatitis B .
Result of Action
Given its role as an intermediate in the synthesis of heteroaryldihydropyrimidine derivatives , it can be inferred that it contributes to the antiviral effects of these derivatives .
Action Environment
It’s known that the compound should be stored under inert gas and conditions to avoid include air sensitivity, hygroscopicity, and heat sensitivity .
properties
IUPAC Name |
3-[(2-methylpropan-2-yl)oxycarbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O4/c1-9(2,3)15-8(14)11-4-10(5-11,6-11)7(12)13/h4-6H2,1-3H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWMJQGGVPOMUAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C12CC(C1)(C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601148883 | |
Record name | Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601148883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid | |
CAS RN |
1638765-30-6 | |
Record name | Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,1-dimethylethyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1638765-30-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601148883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(tert-butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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